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Introduction

Biotinylation, the process of covalently attaching biotin to a protein, is a fundamental technique
in biotechnology and drug development. The exceptionally high affinity of biotin for streptavidin
and avidin (K_d = 10> M) allows for highly specific and robust detection, purification, and
immobilization of target proteins.[1][2] (+)-Biotin-ONP (d-Biotin-p-nitrophenyl ester) is an
amine-reactive biotinylation reagent that offers a reliable method for labeling proteins. This
reagent reacts with primary amines, such as the e-amino group of lysine residues and the N-
terminus of a polypeptide chain, to form stable amide bonds.[1][3] A key feature of this reagent
is the release of p-nitrophenol (PNP) upon reaction, which can be spectrophotometrically
monitored to follow the progress of the biotinylation reaction.[4]

These application notes provide a detailed, step-by-step guide for the biotinylation of proteins
using (+)-Biotin-ONP, including protocols for monitoring the reaction, quenching, and
purification of the biotinylated protein.

Principle of the Reaction

© 2026 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b13396673#bc-rfq
https://www.researchgate.net/publication/5527075_Protein_labeling_and_biotinylation_of_peptides_during_spot_synthesis_using_biotinp-nitrophenyl_ester_biotin-ONp
https://info.gbiosciences.com/blog/the-advantages-of-biotinylation-tagging-in-protein-purification
https://www.benchchem.com/product/b13396673/docs?utm_src=pdf-body#application-notes-and-protocols-for-protein-biotinylation-with-biotin-onp
https://www.researchgate.net/publication/5527075_Protein_labeling_and_biotinylation_of_peptides_during_spot_synthesis_using_biotinp-nitrophenyl_ester_biotin-ONp
https://pubmed.ncbi.nlm.nih.gov/9437720/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3258911/
https://www.benchchem.com/product/b13396673/docs?utm_src=pdf-body#application-notes-and-protocols-for-protein-biotinylation-with-biotin-onp
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13396673?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The biotinylation of a protein with (+)-Biotin-ONP involves the nucleophilic attack of a
deprotonated primary amine on the carbonyl carbon of the p-nitrophenyl ester. This results in
the formation of a stable amide linkage between the biotin molecule and the protein, with the
concomitant release of p-nitrophenol. The reaction is most efficient at a pH between 7.0 and
8.5, where the primary amines are sufficiently deprotonated to be reactive.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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